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Standard Operating Procedure for Handling
Sodium Chromate

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling
and use of sodium chromate in a laboratory setting. Adherence to these guidelines is critical to
minimize risks associated with this hazardous chemical.

Introduction

Sodium chromate (Naz2CrOa) is a yellow, crystalline, water-soluble solid.[1] It is a strong
oxidizing agent and is classified as a human carcinogen, mutagen, and reproductive toxicant.
[2][3][4] Due to its hazardous nature, strict safety protocols must be followed during its
handling, storage, and disposal. This SOP is intended for all laboratory personnel working with
sodium chromate.

Hazard Identification and Risk Assessment

Sodium chromate is a highly toxic substance with multiple health hazards:
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e Carcinogenicity: Classified as a Group 1 carcinogen, known to cause cancer in humans.[2]

[5]
o Mutagenicity: May cause heritable genetic damage.[3][4][6]
e Reproductive Toxicity: May damage fertility or the unborn child.[3][4][6]
o Acute Toxicity: Toxic if swallowed and fatal if inhaled.[2][3][4]
o Skin and Eye Damage: Causes severe skin burns and eye damage.[2][3][6]

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[3][4][6]

o Organ Damage: Causes damage to organs through prolonged or repeated exposure.[4][6]

A thorough risk assessment should be conducted before any new experiment involving sodium
chromate to identify potential exposure scenarios and implement appropriate control measures.

Data Presentation

Table 1: Physical and Chemical Properties of Sodium Chromate

Property Value Reference
Molecular Formula Naz2CrOa [7]
Molecular Weight 161.97 g/mol [7]
Appearance Yellow crystalline solid [1]

Melting Point 792°C [8]

Density 2.7 glcm3 [7]
Solubility Soluble in water [11[7]

Table 2: Occupational Exposure Limits for Sodium Chromate (as Cr(VI))
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Organization Limit Notes Reference

Applies to any
operations or sectors
for which the
OSHA (PEL) 5 pg/m3 TWA exposure limit in the [9]
Chromium (VI)
standard is not

stayed.

NIOSH considers all

chromium (V1)
0.001 mg/m3 TWA
NIOSH (REL) (10-hour) compounds to be [5]
-hour
potential occupational

carcinogens.

Al: Confirmed human

0.0002 mg/m3 TWA carcinogen; Skin,
ACGIH (TLV) _ _ [7]
(inhalable fraction) DSEN, RSEN
notations.

Limit value of 0.010

mg/m3 until January

17, 2025. For specific
EU-OEL 0.005 mg/m3 TWA processes like [7]

welding, the limit is

0.025 mg/m3 until the

same date.

Experimental Protocols

o All work with solid sodium chromate or concentrated solutions must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[10]

e Adesignated area for working with sodium chromate should be established.[11]

o Ensure that a safety shower and eyewash station are readily accessible and have been
tested within the last year.[8]
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Eye and Face Protection: ANSI-approved, tight-fitting safety goggles and a face shield are
mandatory.[10]

Skin Protection: A lab coat, full-length pants, and closed-toe shoes are required.[10]
Chemical-resistant gloves (nitrile is a suitable option) must be worn.[12][13] Do not wear
latex gloves.[13]

Respiratory Protection: For situations where dust may be generated and engineering
controls are insufficient, a NIOSH-approved respirator with a dust cartridge is necessary.[3]

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area in the chemical fume hood by covering the surface with absorbent, disposable
bench paper.

Weighing: To minimize dust generation, weigh solid sodium chromate carefully. Use of an
anti-static weigh boat can be beneficial.

Solution Preparation: When preparing solutions, slowly add the sodium chromate to the
solvent to avoid splashing.

Storage: Store sodium chromate in a cool, dry, well-ventilated area, away from incompatible
materials such as acids and combustible materials.[12][13] The container must be tightly
closed and clearly labeled with the chemical name and all relevant hazard pictograms.[9][13]
Store in a designated "Toxic" or "Carcinogen” storage area.[8]

Treat all spills of sodium chromate as a major spill.[13]

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

Alert: Notify your supervisor and the institutional safety office.[13]

Secure the Area: Restrict access to the spill area.[11]

Cleanup (if trained): Only personnel trained in hazardous waste cleanup should perform this
task.[11]

o Don the appropriate PPE, including respiratory protection.[14]
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[e]

For solid spills, gently cover with an inert absorbent material to avoid raising dust.[15]

o

For liquid spills, contain the spill with absorbent dikes.[15]

[¢]

Carefully collect the spilled material and absorbent into a labeled hazardous waste
container.[9][15]

[¢]

Decontaminate the spill area with soap and water.[13]

o Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[11]

e Segregation: All waste contaminated with sodium chromate, including gloves, bench paper,
and disposable labware, must be collected in a designated hazardous waste container.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste - Sodium
Chromate" and include the appropriate hazard pictograms.

o Disposal: Arrange for the disposal of the hazardous waste through the institution's
environmental health and safety office.[16] Do not dispose of sodium chromate down the
drain.[9]

Immediate medical attention is required for any exposure.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[10]

o Skin Contact: Immediately remove all contaminated clothing.[13] Flush the skin with copious
amounts of water for at least 15 minutes.[10] Seek immediate medical attention.[13]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, lifting the upper
and lower eyelids.[10] Seek immediate medical attention.[13]

e Ingestion: Do NOT induce vomiting.[2][10] Rinse the mouth with water.[10] Seek immediate
medical attention.[13]

Mandatory Visualizations
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Caption: General workflow for handling sodium chromate.
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Caption: Emergency spill response workflow for sodium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

